![molecular formula C17H17N3O B5678442 N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]benzamide](/img/structure/B5678442.png)
N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]benzamide is a compound related to the benzimidazole class, known for a variety of biological activities. Its synthesis and properties have been explored in the context of medicinal chemistry, particularly for its potential in pharmacological applications due to its structural similarity to compounds exhibiting diverse bioactivities.
Synthesis Analysis
The synthesis of benzimidazole derivatives typically involves nucleophilic substitution reactions, Mannich reactions, and various other organic synthesis techniques. For example, N-benzimidazol-1-yl-methyl-benzamide derivatives were synthesized by Mannich reaction, demonstrating the utility of this approach in creating benzimidazole compounds with potential antimicrobial activity (Sethi, Arora, Saini, & Jain, 2016).
Molecular Structure Analysis
The molecular structure of benzimidazole derivatives is characterized by the presence of a benzimidazole core, which can engage in various non-covalent interactions such as hydrogen bonding and π-π interactions, contributing to their biological activity and interaction with biological targets. Crystallographic studies provide insight into the conformation and potential interaction patterns of these molecules (Aakeröy, Desper, & Urbina, 2005).
Chemical Reactions and Properties
Benzimidazole derivatives can undergo a range of chemical reactions, including nucleophilic substitution, acylation, and reactions with various reagents to introduce different functional groups. These reactions are pivotal in modifying the chemical properties and enhancing the biological activities of these compounds. The reactivity and versatility of the benzimidazole moiety make it a valuable scaffold in medicinal chemistry (Takahashi & Kanō, 1968).
properties
IUPAC Name |
N-[2-(1-methylbenzimidazol-2-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O/c1-20-15-10-6-5-9-14(15)19-16(20)11-12-18-17(21)13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNKKVXYFCLJZKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1CCNC(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.